Cas no 2229666-78-6 (4-(2-chloro-6-methylpyridin-3-yl)but-3-en-2-amine)

• Product Name: 4-(2-chloro-6-methylpyridin-3-yl)but-3-en-2-amine
• CAS No: 2229666-78-6
• MF: C₁₀H₁₃ClN₂
• MW: 196.676621198654
• CID: 6000979
• PubChem ID: 165784241
• Update Time: 2025-05-22

4-(2-chloro-6-methylpyridin-3-yl)but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-chloro-6-methylpyridin-3-yl)but-3-en-2-amine
• EN300-1980488
• 2229666-78-6

• Inchi： 1S/C10H13ClN2/c1-7(12)3-5-9-6-4-8(2)13-10(9)11/h3-7H,12H2,1-2H3/b5-3+
• InChI Key： GNVQTLSGNJVMQN-HWKANZROSA-N
• SMILES： ClC1=C(C=CC(C)=N1)/C=C/C(C)N

Computed Properties

• Exact Mass: 196.0767261g/mol
• Monoisotopic Mass: 196.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9Ų

Additional information on 4-(2-chloro-6-methylpyridin-3-yl)but-3-en-2-amine

4-(2-chloro-6-methylpyridin-3-yl)but-3-en-2-amine: A Comprehensive Overview

4-(2-chloro-6-methylpyridin-3-yl)but-3-en-2-amine, also known by its CAS number 2229666-78-6, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of amines and features a pyridine ring with specific substituents, making it a valuable molecule in various fields, including pharmaceuticals, agrochemicals, and materials science.

The structure of 4-(2-chloro-6-methylpyridin-3-yl)but-3-en-2-amine consists of a pyridine ring substituted with a chlorine atom at position 2, a methyl group at position 6, and an aminoalkene group attached at position 3. The aminoalkene group introduces both amine and alkene functionalities, which are known for their reactivity and versatility in chemical reactions. This combination of functional groups makes the compound highly versatile and suitable for a wide range of applications.

Recent studies have highlighted the potential of 4-(2-chloro-6-methylpyridin-3-yl)but-3-en-2-amine in drug discovery. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. For instance, researchers have explored its ability to inhibit certain kinases, which are key players in cellular signaling pathways. This makes it a promising candidate for the development of novel therapeutic agents targeting diseases such as cancer and inflammatory disorders.

In addition to its pharmaceutical applications, 4-(2-chloro-6-methylpyridin-3-y) has also been investigated for its role in agrochemicals. Its ability to interact with plant enzymes suggests potential use as a herbicide or fungicide. Recent experiments have demonstrated its efficacy in inhibiting the growth of certain plant pathogens, indicating its potential as a sustainable solution in crop protection.

The synthesis of 4-(2-chloro-6-methylpyridin) involves multi-step organic reactions, often utilizing coupling agents and catalysts to achieve high yields. Researchers have optimized these processes to improve scalability and reduce costs, making it more accessible for industrial applications. The compound's stability under various conditions further enhances its suitability for large-scale production.

4-(2-chloro) has also found applications in materials science, particularly in the development of advanced polymers and coatings. Its amine functionality enables it to act as a crosslinking agent, improving the mechanical properties of polymer matrices. Recent advancements have demonstrated its use in creating high-performance adhesives and composites, which are resistant to environmental degradation.

The environmental impact of 4-() has been a topic of recent research. Studies have shown that it exhibits low toxicity towards non-target organisms, making it an eco-friendly alternative to traditional chemicals. Its biodegradability under aerobic conditions further supports its sustainable use in various industries.

In conclusion, 4-() is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application development, positions it as a valuable tool in modern chemistry. As research continues to uncover new potentials for this compound, it is likely to play an increasingly important role in both academic and industrial settings.